molecular formula C10H12N2 B8512289 Pyrazole toluene CAS No. 835653-13-9

Pyrazole toluene

Cat. No.: B8512289
CAS No.: 835653-13-9
M. Wt: 160.22 g/mol
InChI Key: JZTNPVBXGLAGKK-UHFFFAOYSA-N
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Description

Pyrazole toluene is a useful research compound. Its molecular formula is C10H12N2 and its molecular weight is 160.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

835653-13-9

Molecular Formula

C10H12N2

Molecular Weight

160.22 g/mol

IUPAC Name

1H-pyrazole;toluene

InChI

InChI=1S/C7H8.C3H4N2/c1-7-5-3-2-4-6-7;1-2-4-5-3-1/h2-6H,1H3;1-3H,(H,4,5)

InChI Key

JZTNPVBXGLAGKK-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=CC=C1.C1=CNN=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 2000-ml three-neck flask was equipped with a dropping funnel and a thermometer and sealed under a nitrogen balloon. Into this flask, 36.0 g of water, 6.4 g of sodium hydroxide, 400 ml of toluene and 24.0 g (0.52 mol) of monomethylhydrazine were placed. The resulting solution was cooled, with stirring, to −10° C. or lower in a low-temperature thermostat whose temperature was set to −15° C. Then, 375 g of the water-washed DFAAE-toluene solution (DFAAE: 0.11 mol) was gradually dropped into the flask through the dropping funnel in such a manner that the inside temperature of the flask did not exceed −10° C. After completion of the dropping, the solution was kept stirred for 1 hour at −12° C. The inside temperature of the flask was then raised to 0° C. The thus-obtained solution was separated with the addition of 400 ml of water. The organic phase was recovered by a separatory funnel and washed with 400 ml of water, thereby yielding 702 g of 9.7 mass % pyrazole-toluene solution.
[Compound]
Name
DFAAE-toluene
Quantity
0.11 mol
Type
reactant
Reaction Step One
Name
Quantity
375 g
Type
solvent
Reaction Step One
Quantity
6.4 g
Type
reactant
Reaction Step Two
Quantity
400 mL
Type
reactant
Reaction Step Two
Name
monomethylhydrazine
Quantity
24 g
Type
reactant
Reaction Step Two
Name
Quantity
36 g
Type
solvent
Reaction Step Two

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